Cas no 631868-38-7 (methyl 4-{2-3-(dimethylamino)propyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate)

• Product Name: methyl 4-{2-3-(dimethylamino)propyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate
• CAS No: 631868-38-7
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 5417748
• Update Time: 2025-07-16

methyl 4-{2-3-(dimethylamino)propyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-(3-(dimethylamino)propyl)-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate
• Benzoic acid, 4-[2-[3-(dimethylamino)propyl]-1,2,3,9-tetrahydro-3,9-dioxo[1]benzopyrano[2,3-c]pyrrol-1-yl]-, methyl ester
• methyl 4-{2-3-(dimethylamino)propyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate

• Inchi： 1S/C24H24N2O5/c1-25(2)13-6-14-26-20(15-9-11-16(12-10-15)24(29)30-3)19-21(27)17-7-4-5-8-18(17)31-22(19)23(26)28/h4-5,7-12,20H,6,13-14H2,1-3H3
• InChI Key： XBOFVEGFULKZJD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2N(CCCN(C)C)C(=O)C3OC4=CC=CC=C4C(=O)C=32)C=C1

Additional information on methyl 4-{2-3-(dimethylamino)propyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate

Comprehensive Overview of Methyl 4-{2-[3-(Dimethylamino)propyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate (CAS No. 631868-38-7)

Methyl 4-{2-[3-(dimethylamino)propyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate (CAS No. 631868-38-7) is a synthetic organic compound with a complex molecular structure, featuring a chromenopyrrole core linked to a benzoate ester group. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and potential applications. The presence of both dimethylamino and ester functional groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for chromenopyrrole derivatives has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in the 3,9-dioxo moiety, which is known to contribute to biological activity. The compound’s CAS No. 631868-38-7 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibitors and anti-inflammatory agents. Its structural similarity to other bioactive molecules has also sparked interest in its potential as a fluorescent probe or photodynamic therapy agent.

The synthesis of methyl 4-{2-[3-(dimethylamino)propyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate involves multi-step organic reactions, including condensation and cyclization processes. The dimethylamino group enhances solubility in polar solvents, making it suitable for various formulation studies. Additionally, the benzoate ester moiety provides stability, which is critical for storage and handling in laboratory settings. These properties align with the growing trend of designing drug-like molecules with improved pharmacokinetic profiles.

From an industrial perspective, CAS No. 631868-38-7 is often discussed in the context of high-value intermediates for specialty chemicals. Its potential applications extend to agrochemicals and functional materials, where its chromophore properties could be exploited. The compound’s chromenopyrrole scaffold is also a subject of interest in computational chemistry, as researchers use molecular modeling to predict its interactions with biological targets.

Environmental and safety considerations are paramount when working with methyl 4-{2-[3-(dimethylamino)propyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate. While not classified as hazardous, proper handling protocols should be followed to ensure minimal exposure. The compound’s biodegradability and ecotoxicity are areas of ongoing research, particularly as regulatory frameworks for green chemistry become more stringent.

In summary, methyl 4-{2-[3-(dimethylamino)propyl]-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate (CAS No. 631868-38-7) represents a promising candidate for diverse applications, from pharmaceuticals to advanced materials. Its structural complexity and functional groups make it a valuable subject for further exploration, aligning with current trends in precision medicine and sustainable chemistry.